molecular formula C21H22FN3O3S B6540507 4-ethyl-N-{3-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide CAS No. 1021226-58-3

4-ethyl-N-{3-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide

Cat. No. B6540507
CAS RN: 1021226-58-3
M. Wt: 415.5 g/mol
InChI Key: PZTSMUKOWQVBPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-ethyl-N-{3-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide” is a complex organic molecule. It contains a sulfonamide group, which is a functional group that is found in several classes of drugs, including some antibiotics . The molecule also contains a fluorophenyl group, which suggests that it might have interesting chemical properties due to the presence of the highly electronegative fluorine atom .


Molecular Structure Analysis

The exact molecular structure can only be determined with certainty using techniques such as X-ray crystallography or NMR spectroscopy. Based on the name, the molecule likely contains a pyridazinone ring, a benzene ring, and a sulfonamide group .


Chemical Reactions Analysis

Again, without specific studies on this compound, it’s difficult to predict its reactivity. The presence of the sulfonamide group could make it a potential electrophile, while the fluorophenyl group could potentially participate in nucleophilic aromatic substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its functional groups. For example, sulfonamides often have high melting points and are generally stable in air . The presence of a fluorine atom could also affect the compound’s polarity and hydrogen bonding capabilities .

Scientific Research Applications

Biological Potential of Indole Derivatives

Indole derivatives, which include compounds similar to “4-ethyl-N-{3-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide”, have been found to possess various biological activities. These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

PPARα, -γ, and -δ Agonist

The compound has been described as a potent triple-acting PPARα, -γ, and -δ agonist. It has an EC50 of 0.029, 0.013, and 0.029 µM, respectively . This suggests potential applications in the treatment of diseases related to these receptors, such as metabolic disorders.

Synthesis of Oxazole Rings

The compound’s synthetic route involves the synthesis of oxazole rings, which are key components in many biologically active compounds . This suggests potential applications in the development of new pharmaceuticals.

Antistatic Coatings

While not directly mentioned in the search results, compounds with similar structures have been used in the creation of antistatic coatings . This could be a potential application for “4-ethyl-N-{3-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzene-1-sulfonamide”.

Cathodes in Capacitors

Similar compounds have been used in the creation of cathodes in capacitors . This suggests a potential application in the electronics industry.

OLEDs and Photovoltaics

Compounds with similar structures have been used in the creation of OLEDs and photovoltaics . This suggests potential applications in the display and renewable energy industries.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many sulfonamide antibiotics work by inhibiting the bacterial enzyme dihydropteroate synthase .

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and reactivity. As with any chemical, appropriate safety precautions should be taken when handling it .

properties

IUPAC Name

4-ethyl-N-[3-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]propyl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H22FN3O3S/c1-2-16-4-10-19(11-5-16)29(27,28)23-14-3-15-25-21(26)13-12-20(24-25)17-6-8-18(22)9-7-17/h4-13,23H,2-3,14-15H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PZTSMUKOWQVBPZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)S(=O)(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H22FN3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

415.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-ethyl-N-(3-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.